Cas no 242138-07-4 (Omalizumab)

• Product Name: Omalizumab
• CAS No: 242138-07-4
• MF: C₄₈H₈₀O₄
• MW: 721.146415710449
• CID: 279245
• PubChem ID: 167312512
• Update Time: 2025-06-13

Omalizumab Chemical and Physical Properties

Names and Identifiers

• Immunoglobulin G1,anti-(human immunoglobulin E Fc region) (human-mouse monoclonal E25 clonepSVIE25 g-chain), disulfide withhuman-mouse monoclonal E25 clone pSVIE25 k-chain, dimer (9CI)
• Immunoglobulin G1,anti-(human immunoglobulin E Fc region) (human-mouse monoclonal E25 clonepSVIE25 g-chain), disulfide withhu
• Olizumab
• rhuMab-E 25
• Xolair
• Omalizumab
• 12239-06-4
• Tryptophanase
• 242138-07-4
• UMDARFJWVLMIOM-UHFFFAOYSA-N
• (1R,3E)-3-(2,2-dimethylpropylidene)-2-methylidenecyclohexan-1-ol;(1R,3Z)-3-(2,2-dimethylpropylidene)-2-methylidenecyclohexan-1-ol;(1S,3Z)-3-(2,2-dimethylpropylidene)-4-methylidenecyclohexan-1-ol;(1R,3Z)-3-(2,2-dimethylpropylidene)-4-methylidenecyclohexan-1-ol
• 33748-00-4
• DA-66462
• DA-58782
• 9012-00-4
• 69227-09-4
• 9024-00-4

• Inchi： 1S/4C12H20O/c2*1-9-5-6-11(13)7-10(9)8-12(2,3)4;2*1-9-10(8-12(2,3)4)6-5-7-11(9)13/h4*8,11,13H,1,5-7H2,2-4H3
• InChI Key： UMDARFJWVLMIOM-UHFFFAOYSA-N
• SMILES： OC1CCC(=C)C(=CC(C)(C)C)C1.OC1CCC(=C)C(=CC(C)(C)C)C1.OC1C(=C)C(=CC(C)(C)C)CCC1.OC1C(=C)C(=CC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 720.60566103g/mol
• Monoisotopic Mass: 720.60566103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Topological Polar Surface Area: 80.9Ų

Additional information on Omalizumab

Comprehensive Overview of Omalizumab (CAS No. 242138-07-4): Mechanism, Applications, and Future Perspectives

Omalizumab, with the CAS number 242138-07-4, is a groundbreaking monoclonal antibody widely recognized for its role in managing allergic conditions. Marketed under the brand name Xolair, this biologic therapy targets immunoglobulin E (IgE), a key player in allergic responses. Its unique mechanism of action and clinical efficacy have made it a cornerstone in treating severe allergic asthma, chronic spontaneous urticaria (CSU), and other IgE-mediated disorders. As patients and healthcare providers increasingly seek personalized treatment options for refractory allergies, Omalizumab continues to gain attention in both clinical and research settings.

The therapeutic potential of Omalizumab lies in its ability to bind free IgE, preventing its interaction with high-affinity receptors (FcεRI) on mast cells and basophils. This action reduces the release of inflammatory mediators like histamine, thereby mitigating symptoms such as wheezing, pruritus, and angioedema. Recent studies highlight its expanding applications, including off-label uses in food allergies and atopic dermatitis, aligning with growing patient inquiries about "biologics for severe allergies" and "new asthma treatments 2024".

From a pharmacological standpoint, Omalizumab (CAS 242138-07-4) is administered subcutaneously, with dosing tailored to the patient's baseline IgE levels and body weight. Its half-life of approximately 26 days allows for biweekly or monthly dosing, enhancing adherence—a frequent concern among chronic disease patients. Clinical trials underscore its safety profile, though monitoring for rare adverse effects like anaphylaxis remains crucial. These features address common search queries such as "Omalizumab side effects long-term" and "how often is Xolair injected".

The economic and accessibility aspects of Omalizumab therapy also resonate with current healthcare debates. While its cost-effectiveness is debated due to high pricing, real-world evidence supports reduced hospitalizations for severe asthma exacerbations. Patient forums frequently discuss "Omalizumab copay assistance programs", reflecting the demand for affordable access. Meanwhile, ongoing research explores biosimilars for CAS 242138-07-4, which could revolutionize treatment affordability.

Emerging trends further amplify interest in Omalizumab. The rise of precision medicine has spurred investigations into biomarkers predicting treatment response, addressing searches like "who is a candidate for Omalizumab". Additionally, its potential role in post-COVID-19 olfactory dysfunction (a trending topic) is under exploration. Such developments position Omalizumab as a dynamic therapy bridging immunology and unmet clinical needs.

In conclusion, Omalizumab (CAS 242138-07-4) represents a paradigm shift in managing IgE-driven diseases. Its evolving applications, combined with patient-centric dosing and safety data, make it a vital tool against treatment-resistant allergies. As research advances, this biologic promises to address even broader indications, solidifying its status in modern therapeutics.